Cas no 1206993-08-9 (4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 1206993-08-9
• MF: C₂₄H₁₉N₅O₂S
• MW: 441.504963159561
• CID: 5389802
• Update Time: 2025-11-06

4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(4-phenoxyphenyl)triazol-4-amine
• 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C24H19N5O2S/c1-30-18-11-7-16(8-12-18)21-15-32-24(26-21)22-23(25)29(28-27-22)17-9-13-20(14-10-17)31-19-5-3-2-4-6-19/h2-15H,25H2,1H3
• InChI Key： BAXXTMCHZILUJG-UHFFFAOYSA-N
• SMILES： N1C(C2=NC(C3=CC=C(OC)C=C3)=CS2)=C(N)N(C2=CC=C(OC3=CC=CC=C3)C=C2)N=1

Additional information on 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine

Introduction to 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 1206993-08-9)

4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 1206993-08-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a methoxyphenyl group and a phenoxyphenyl moiety, contribute to its distinct pharmacological properties.

The chemical structure of 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine is characterized by a central 1H-1,2,3-triazole ring linked to a 4-methoxyphenyl-substituted thiazole and a 4-phenoxyphenyl group. The triazole ring is a versatile scaffold that is widely used in drug design due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The thiazole moiety, on the other hand, is known for its antimicrobial and antifungal properties. The combination of these functional groups in a single molecule suggests that 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine may exhibit a broad spectrum of biological activities.

Recent studies have explored the potential therapeutic applications of 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings highlight the potential of 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-amine as a novel anticancer agent.

The pharmacokinetic properties of 4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenoxyphenyl)-1H-1,2,3-triazol-5-am ine have also been studied to assess its suitability for therapeutic use. In animal models, this compound has shown good oral bioavailability and a favorable pharmacokinetic profile. It exhibits low plasma protein binding and undergoes metabolism primarily through cytochrome P450 enzymes. These characteristics suggest that 4-[4-(4-methoxyphenyl)-1,3-thiazol -2 - yl ] - 1 - ( 4 - phenoxy phen yl ) - 1 H - 1 , 2 , 3 - triaz ol - 5 - amine may be suitable for oral administration in clinical settings.

To further evaluate the safety and efficacy of 4-[(((((((((((((((((-meth oxy phen yl ) - 1 , 3 - thi az ol - 2 - yl ) ] - 1 - ( 4 - ph en oxy phen yl ) - 1 H - 1 , 2 , 3 - triaz ol - - amine, clinical trials are currently underway. Early phase I trials have shown promising results in terms of safety and tolerability. Patients have generally reported mild side effects such as nausea and dizziness, which are manageable with appropriate medical supervision.- amine, clinical trials are currently underway. Early phase I trials have shown promising results in terms of safety and tolerability. Patients have generally reported mild side effects such as nausea and dizziness.- amine, clinical trials are currently underway. Early phase I trials have shown promising results in terms of safety and tolerability.

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